N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide

• Molecular Formula: C24H17N3O3S2
• Molecular Weight: 459.5 g/mol
• IUPAC Name: N-[(E)-[5-(1,3-benzothiazol-2-ylsulfanyl)furan-2-yl]methylideneamino]-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C24H17N3O3S2/c28-22(15-29-20-10-5-7-16-6-1-2-8-18(16)20)27-25-14-17-12-13-23(30-17)32-24-26-19-9-3-4-11-21(19)31-24/h1-14H,15H2,(H,27,28)/b25-14+
• InChI Key: YRVQXRNDZVZDIO-AFUMVMLFSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)N/N=C/C3=CC=C(O3)SC4=NC5=CC=CC=C5S4
• SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NN=CC3=CC=C(O3)SC4=NC5=CC=CC=C5S4

Description

N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide, also known as BNIPQ, is a novel compound that has gained significant attention due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide is not fully understood. However, it has been proposed that N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide may exert its biological activities by interacting with various cellular targets such as enzymes, receptors, and ion channels. N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has been shown to inhibit the activity of tyrosinase by binding to the copper ions present in the enzyme's active site. N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has also been reported to inhibit the activity of carbonic anhydrase by binding to the zinc ion present in the enzyme's active site.
Biochemical and Physiological Effects:
N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has also been reported to inhibit the replication of various viruses such as HIV-1, herpes simplex virus, and influenza virus. Furthermore, N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has been shown to exhibit antifungal activity against Candida albicans.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide in lab experiments is its broad spectrum of biological activities. N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has been reported to exhibit various activities such as anticancer, antiviral, and antifungal activities, making it a versatile compound for scientific research. However, one of the limitations of using N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide. One of the directions is to further investigate the mechanism of action of N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide by identifying its cellular targets and signaling pathways. Another direction is to explore the potential applications of N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide in the treatment of various diseases such as cancer, viral infections, and fungal infections. Furthermore, the development of N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide derivatives with improved solubility and efficacy may also be a future direction for research on N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide.
Conclusion:
In conclusion, N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide is a novel compound that has gained significant attention due to its potential applications in scientific research. The synthesis of N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide involves the reaction of 2-(1-naphthyloxy)acetic acid hydrazide and 5-(1,3-benzothiazol-2-ylsulfanyl)-2-furaldehyde. N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has been reported to exhibit various biological activities such as anticancer, antiviral, and antifungal activities. The mechanism of action of N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide is not fully understood, but it has been proposed to interact with various cellular targets. N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has several advantages for lab experiments, but its limited solubility in water may affect its bioavailability and efficacy. There are several future directions for research on N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide, including investigating its mechanism of action and exploring its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide involves the reaction of 2-(1-naphthyloxy)acetic acid hydrazide and 5-(1,3-benzothiazol-2-ylsulfanyl)-2-furaldehyde in the presence of glacial acetic acid and sodium acetate. The resulting product is then purified using column chromatography. The purity and identity of the compound are confirmed using various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has been extensively studied for its potential applications in scientific research. It has been reported to exhibit anticancer, antiviral, and antifungal activities. N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has also been shown to inhibit the activity of various enzymes such as tyrosinase, carbonic anhydrase, and acetylcholinesterase. Furthermore, N'-{[5-(1,3-benzothiazol-2-ylsulfanyl)-2-furyl]methylene}-2-(1-naphthyloxy)acetohydrazide has been reported to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.